1-methyl-5-oxo-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide

• IUPAC Name: 1-methyl-5-oxo-N-(4-pyrimidin-2-yloxycyclohexyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-20-10-11(9-14(20)21)15(22)19-12-3-5-13(6-4-12)23-16-17-7-2-8-18-16/h2,7-8,11-13H,3-6,9-10H2,1H3,(H,19,22)
• InChI Key: BVLACZTZLMOKHR-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)C(=O)NC2CCC(CC2)OC3=NC=CC=N3
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

1-methyl-5-oxo-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C16H22N4O3 and its molecular weight is 318.377. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-5-oxo-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-5-oxo-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)pyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrogen Bonding and Crystal Structures

Research on similar compounds, such as various anticonvulsant enaminones, has focused on their hydrogen bonding patterns and crystal structures. These studies reveal that the cyclohexene rings in these compounds adopt sofa conformations, with methyl substituents at the out-of-plane carbon atoms in equatorial positions. The crystal structures and hydrogen bonding networks of these compounds are critical for understanding their physicochemical properties and potential pharmaceutical applications (Kubicki, Bassyouni, & Codding, 2000).

Synthesis and Biological Evaluation

Another focus area is the synthesis of novel compounds and their subsequent biological evaluation. For example, studies have synthesized novel pyrazolopyrimidines derivatives and evaluated them as anticancer and anti-5-lipoxygenase agents, showcasing the potential of such compounds in therapeutic applications (Rahmouni et al., 2016). Similarly, the antimicrobial activity of new pyrimidinone and oxazinone derivatives fused with thiophene rings has been investigated, highlighting the role of these compounds in developing new antimicrobial agents (Hossan et al., 2012).

Antiviral and Antitumor Activity

The exploration of antiviral and antitumor activities of structurally related compounds further demonstrates the breadth of scientific research in this area. For instance, certain pyrrolo[2,3-d]pyrimidine nucleosides have been synthesized and tested for their antiviral activity, contributing to the search for novel treatments for viral infections (Gupta et al., 1989).